Cas no 59702-19-1 (Piperazinone, 1-butyl-6-methyl- (9CI))

Piperazinone, 1-butyl-6-methyl- (9CI) structure
59702-19-1 structure
Product Name:Piperazinone, 1-butyl-6-methyl- (9CI)
CAS No:59702-19-1
MF:C9H18N2O
MW:170.252022266388
CID:950541
PubChem ID:45099552
Update Time:2025-04-19

Piperazinone, 1-butyl-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazinone, 1-butyl-6-methyl- (9CI)
    • 1-BUTYL-5-METHYLPIPERAZIN-2-ONE
    • 1-butyl-6-methylpiperazin-2-one
    • 59702-19-1
    • DTXSID60667956
    • DB-327244
    • Piperazinone, 1-butyl-6-methyl-
    • Inchi: 1S/C9H18N2O/c1-3-4-5-11-8(2)6-10-7-9(11)12/h8,10H,3-7H2,1-2H3
    • InChI Key: DSOPHYCMGBGOHQ-UHFFFAOYSA-N
    • SMILES: O=C1CNCC(C)N1CCCC

Computed Properties

  • Exact Mass: 170.14204
  • Monoisotopic Mass: 170.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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